Cas no 1805949-62-5 (Ethyl 3-bromomethyl-5-cyano-4-methylbenzoate)

• Product Name: Ethyl 3-bromomethyl-5-cyano-4-methylbenzoate
• CAS No: 1805949-62-5
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 4948037
• Update Time: 2025-08-05

Ethyl 3-bromomethyl-5-cyano-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromomethyl-5-cyano-4-methylbenzoate

• Inchi： 1S/C12H12BrNO2/c1-3-16-12(15)9-4-10(6-13)8(2)11(5-9)7-14/h4-5H,3,6H2,1-2H3
• InChI Key： VCGBLWKZTRTYPD-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=O)OCC)C=C(C#N)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-bromomethyl-5-cyano-4-methylbenzoate

Ethyl 3-bromomethyl-5-cyano-4-methylbenzoate (CAS No. 1805949-62-5): A Versatile Intermediate in Modern Chemical Synthesis and Pharmaceutical Research

Ethyl 3-bromomethyl-5-cyano-4-methylbenzoate, identified by its CAS number 1805949-62-5, is a significant compound in the realm of organic synthesis and pharmaceutical development. This molecule, featuring a benzoate core with substituents that include a bromomethyl group, a cyano group, and a methyl group, presents a rich framework for further functionalization and application in various chemical transformations.

The structural attributes of Ethyl 3-bromomethyl-5-cyano-4-methylbenzoate make it a valuable intermediate in the synthesis of more complex molecules. The presence of the bromomethyl group (–CH₂Br) provides a reactive site for nucleophilic substitution reactions, enabling the introduction of diverse functional groups such as amines, alcohols, or thiols. This reactivity is particularly useful in constructing heterocyclic compounds, which are prevalent in many pharmaceuticals and agrochemicals.

Furthermore, the cyano group (–CN) attached to the benzene ring can undergo various transformations, including reduction to an amine or conversion to a carboxylic acid via hydrolysis. These transformations expand the utility of Ethyl 3-bromomethyl-5-cyano-4-methylbenzoate in synthetic pathways, allowing for the creation of molecules with tailored properties for biological activity.

In recent years, Ethyl 3-bromomethyl-5-cyano-4-methylbenzoate has garnered attention in the field of medicinal chemistry due to its potential as a precursor for bioactive compounds. For instance, researchers have explored its use in synthesizing novel inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and neurodegeneration. The benzoate moiety is particularly relevant in this context, as benzoic acid derivatives are well-documented for their pharmacological properties.

One notable application involves the utilization of Ethyl 3-bromomethyl-5-cyano-4-methylbenzoate in the preparation of small-molecule drugs that modulate protein-protein interactions. The bromomethyl group serves as a handle for covalent attachment to target proteins, facilitating the development of probes and inhibitors for studying protein function and interaction networks. Such studies are crucial for understanding disease mechanisms and identifying new therapeutic targets.

The cyano group also contributes to the versatility of Ethyl 3-bromomethyl-5-cyano-4-methylbenzoate, enabling its incorporation into pharmacophores that exhibit specific biological activities. For example, cyano-substituted benzoates have been shown to exhibit antimicrobial and anti-inflammatory properties, making them attractive candidates for drug development. The methyl group at position 4 enhances lipophilicity, which can be advantageous for drug absorption and distribution within biological systems.

The synthesis of Ethyl 3-bromomethyl-5-cyano-4-methylbenzoate typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include bromination of a methyl-substituted benzene derivative followed by cyanation and esterification. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can also be employed to introduce additional functional groups with high precision.

The purity and quality of Ethyl 3-bromomethyl-5-cyano-4-methylbenzoate are critical for its application in pharmaceutical research. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used analytical techniques to confirm the compound's identity and assess its purity. These methods ensure that researchers receive a product that meets stringent standards for further experimentation.

In conclusion, Ethyl 3-bromomethyl-5-cyano-4-methylbenzoate (CAS No. 1805949-62-5) is a multifaceted compound with broad utility in chemical synthesis and pharmaceutical research. Its unique structural features enable diverse functionalization strategies, making it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for this compound, its significance in advancing chemical biology and drug discovery is likely to grow even further.